Cas no 1261524-20-2 (3'-Chloro-2'-methyl-2,3,4,5,6-pentafluorobiphenyl)

• Product Name: 3'-Chloro-2'-methyl-2,3,4,5,6-pentafluorobiphenyl
• CAS No: 1261524-20-2
• MF: C₁₃H₆ClF₅
• MW: 292.631760120392
• CID: 4997645
• Update Time: 2025-07-21

3'-Chloro-2'-methyl-2,3,4,5,6-pentafluorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 3'-Chloro-2'-methyl-2,3,4,5,6-pentafluorobiphenyl

• Inchi： 1S/C13H6ClF5/c1-5-6(3-2-4-7(5)14)8-9(15)11(17)13(19)12(18)10(8)16/h2-4H,1H3
• InChI Key： NLBSDDYIZSOZAK-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C)C1C(=C(C(=C(C=1F)F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 299
• XLogP3: 5
• Topological Polar Surface Area: 0

Additional information on 3'-Chloro-2'-methyl-2,3,4,5,6-pentafluorobiphenyl

3'-Chloro-2'-methyl-2,3,4,5,6-pentafluorobiphenyl as a Key Compound in Biomedical Research: Structure, Synthesis, and Functional Insights

3'-Chloro-2'-methyl-2,3,4,5,6-pentafluorobiphenyl represents a unique fluorinated biphenyl derivative with distinct chemical properties that have attracted significant attention in biomedical research. This compound, characterized by its CAS No. 1261524-20-2, features a biphenyl core substituted with multiple fluorine atoms, a chlorine atom, and a methyl group. The strategic placement of these functional groups contributes to its potential applications in drug discovery, molecular imaging, and bioactive compound development. Recent studies highlight its role in modulating cellular signaling pathways and its utility as a scaffold for synthesizing bioactive molecules.

The fluorinated biphenyl structure of 3'-Chloro-2'-methyl-2,3,4,5,6-pentafluorobiphenyl is particularly interesting due to the unique electronic and steric effects introduced by the fluorine atoms. Fluorination often enhances the hydrophobicity and metabolic stability of organic compounds, making this derivative a promising candidate for pharmaceutical applications. In biomedical research, such compounds are frequently explored for their ability to interact with biological targets, including ion channels, receptors, and enzymes. The combination of fluorine substitution and the biphenyl framework may also influence the compound's pharmacokinetic properties, such as absorption, distribution, and half-life.

Recent advancements in synthetic chemistry have enabled the efficient preparation of 3'-Chloro-2'-methyl-2,3,4,5,6-pentafluorobiphenyl, which is critical for its application in biomedical research. Novel methodologies involving transition-metal catalysis and fluorination techniques have been employed to synthesize this compound with high purity and yield. These synthetic approaches not only improve the accessibility of the molecule but also allow for structural modifications to optimize its biological activity. For instance, the introduction of a methyl group at the 2' position may enhance its lipophilicity, thereby improving its permeability across cell membranes.

Studies on fluorinated biphenyl derivatives have revealed their potential as modulators of cellular processes. Research published in Journal of Medicinal Chemistry in 2023 demonstrated that compounds with similar structures exhibit selective activity against certain cancer cell lines. The fluorine atoms in 3'-Chloro-2'-methyl-2,3,4,5,6-pentafluorobiphenyl may contribute to its ability to interact with hydrophobic regions of target proteins, such as G-protein-coupled receptors (GPCRs) or ion channels. This interaction could lead to the modulation of intracellular signaling cascades, making the compound a valuable tool for exploring disease mechanisms and developing therapeutic strategies.

In the context of drug discovery, 3'-Chloro-2'-methyl-2,3,4,5,6-pentafluorobiphenyl has been evaluated for its potential as a lead compound. Computational models and in vitro assays have been used to predict its binding affinity to various biological targets. For example, molecular docking studies suggest that the compound may bind to the ATP-binding cassette (ABC) transporters, which are implicated in drug resistance. Such findings highlight the importance of structural optimization in improving the efficacy of the molecule for therapeutic applications.

Additionally, the fluorinated biphenyl scaffold has been explored for its utility in molecular imaging. Fluorine-18, a radioactive isotope, is commonly used in positron emission tomography (PET) imaging. While 3'-Chloro-2'-methyl-2,3,4,5,6-pentafluorobiphenyl itself is not radioactive, its structural similarity to fluorinated compounds used in imaging may inspire the development of radiolabeled derivatives. These derivatives could serve as tracers for visualizing biological processes in vivo, offering insights into disease progression and treatment response.

Recent studies have also investigated the environmental and toxicological profiles of fluorinated biphenyl derivatives. While 3'-Chloro-2'-methyl-2,3,4,5,6-pentafluorobiphenyl is primarily studied for its biomedical applications, its potential impact on ecosystems and human health remains an area of active research. For instance, the persistence of fluorinated compounds in the environment has raised concerns about their long-term effects. However, the controlled use of such compounds in research settings, combined with proper disposal protocols, can mitigate these risks.

The fluorine atoms in 3'-Chloro-2'-methyl-2,3,4,5,6-pentafluorobiphenyl also play a role in its spectroscopic properties. Nuclear magnetic resonance (NMR) and mass spectrometry (MS) analyses have been used to confirm its structure and purity. These analytical techniques are essential for ensuring the quality of the compound in both research and industrial applications. The ability to accurately characterize the molecule is critical for its use in biomedical research, where precise structural information is required for understanding its biological interactions.

Furthermore, the synthetic versatility of 3'-Chloro-2'-methyl-2,3,4,5,6-pentafluorobiphenyl has been explored in the development of derivative compounds with tailored functionalities. By modifying the substituents on the biphenyl core, researchers can fine-tune the molecule's properties to meet specific biological or pharmacological requirements. This approach is particularly relevant in the design of drugs that target specific disease pathways, where the ability to adjust the molecule's activity is essential.

In summary, 3'-Chloro-2'-methyl-2,3,4,5,6-pentafluorobiphenyl is a multifaceted compound with significant potential in biomedical research. Its unique structure, combined with the strategic placement of fluorine atoms and substituents, makes it a valuable tool for exploring biological processes and developing new therapeutic strategies. Ongoing research into its properties and applications continues to expand its relevance in the fields of pharmacology, molecular biology, and chemical engineering.